Cas no 1708971-55-4 (Roblitinib)

• Product Name: Roblitinib
• CAS No: 1708971-55-4
• MF: C₂₅H₃₀N₈O₄
• MW: 506.5569
• MDL: MFCD31381923
• CID: 2950083
• PubChem ID: 118036971
• Update Time: 2025-06-10

Roblitinib Chemical and Physical Properties

Names and Identifiers

• FGF-401
• FGF401
• Roblitinib
• M64JF6WMSA
• N-(5-cyano-4-((2-methoxyethyl)amino)pyridin-2-yl)-7-formyl-6-((4-methyl-2-oxopiperazin-1-yl)methyl)-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxamide
• N-[5-cyano-4-(2-methoxyethylamino)pyridin-2-yl]-7-formyl-6-[(4-methyl-2-oxopiperazin-1-yl)methyl]-3,4-dihydro-2H-1,8-naphthyridine-1-carboxamide
• N-[5-Cyano-4-[(2-methoxyethyl)amino]-2-pyridinyl]-7-formyl-3,4-dihydro-6-[(4-methyl-2-oxo-1-piperazinyl)methyl]-1,8-naphthyridine-
• FGF-401; FGF 401; Roblitinib
• GLXC-10719
• CHEMBL3908979
• s8548
• Roblitinib; FGF-401
• US9266883, 83
• EX-A1341
• FGFR4 Inhibitor FGF401
• GTPL9768
• N-{5-cyano-4-[(2-methoxyethyl)amino]pyridin-2-yl}-7-formyl-6-[(4-methyl-2-oxopiperazin-1-yl)methyl]-3,4-dihydro-2H-1,8-naphthyridine-1-carboxamide
• Example 83 (US9266883)
• N-(5-cyano-4-(2-methoxyethylamino)pyridin-2-yl)-7-formyl-6-((4-methyl-2-oxopiperazin-1-yl)methyl)-3,4-dihydro-2H-1,8-naphthyridine-1-carboxamide
• SCHEMBL16668840
• BS-16207
• AC-29896
• NVP-FGF-401
• Roblitinib [INN]
• 1708971-55-4
• BHKDKKZMPODMIQ-UHFFFAOYSA-N
• N-[5-Cyano-4-[(2-methoxyethyl)amino]-2-pyridinyl]-7-formyl-3,4-dihydro-6-[(4-methyl-2-oxo-1-piperazinyl)methyl]-1,8-naphthyridine-1(2H)-carboxamide
• FGF 401 [WHO-DD]
• BDBM209325
• Q29213614
• N-(5-Cyano-4-(2-methoxyethylamino)pyridin-2-yl)-7-formyl-6-((4-methyl-2-oxopiperazin-1-yl)methyl)-3,4-dihydro-1,8-naphthyridine-1(2H)-carboxamide
• 7-formyl-6-(4-methyl-2-oxo-piperazin-1-ylmethyl)-3,4-dihydro-2H-(1,8)naphthyridine-1-carboxylic acid (5-cyano-4-(2-methoxy-ethylamino)-pyridin-2-yl)-amide
• HY-101568
• NVP-FGF401
• CCG-269749
• NSC804962
• BCP25143
• AKOS032946374
• ROBLITINIB [WHO-DD]
• FGF401( Roblitinib)?
• Example 83 [US9266883]
• CS-6853
• C25H30N8O4
• UNII-M64JF6WMSA
• NSC-804962
• roblitinibum
• FGF 401
• DB-209692

• MDL： MFCD31381923
• Inchi： 1S/C25H30N8O4/c1-31-7-8-32(23(35)15-31)14-18-10-17-4-3-6-33(24(17)29-21(18)16-34)25(36)30-22-11-20(27-5-9-37-2)19(12-26)13-28-22/h10-11,13,16H,3-9,14-15H2,1-2H3,(H2,27,28,30,36)
• InChI Key： BHKDKKZMPODMIQ-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])N(C([H])([H])[H])C([H])([H])C([H])([H])N1C([H])([H])C1=C(C([H])=O)N=C2C(=C1[H])C([H])([H])C([H])([H])C([H])([H])N2C(N([H])C1C([H])=C(C(C#N)=C([H])N=1)N([H])C([H])([H])C([H])([H])OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 506.23900147 g/mol
• Monoisotopic Mass: 506.23900147 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 144
• Molecular Weight: 506.6

Roblitinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on Roblitinib

Professional Introduction to Roblitinib (CAS No. 1708971-55-4)

Roblitinib, a potent and selective inhibitor, is a compound of significant interest in the field of pharmaceutical research and development. With the CAS number 1708971-55-4, this molecule has garnered attention for its potential therapeutic applications, particularly in the treatment of certain cancers and inflammatory diseases. The chemical structure of Roblitinib features a carefully designed framework that targets specific biological pathways, making it a promising candidate for further clinical investigation.

The development of Roblitinib is rooted in the growing understanding of molecular mechanisms underlying various diseases. Its primary mode of action involves the inhibition of tyrosine kinases, which are enzymes crucial for cell signaling pathways. By binding to these kinases, Roblitinib disrupts aberrant signaling that often contributes to uncontrolled cell growth and proliferation. This mechanism has been extensively studied in preclinical models, demonstrating its efficacy in reducing tumor burden and modulating inflammatory responses.

Recent advancements in targeted therapy have highlighted the importance of precision medicine, where treatments are tailored to the specific genetic and molecular profile of a patient's disease. Roblitinib exemplifies this approach by its high selectivity for certain tyrosine kinase receptors. This selectivity not only enhances its therapeutic potential but also reduces the likelihood of off-target effects, which are a common concern in many kinase inhibitors. Studies have shown that Roblitinib exhibits strong binding affinity for EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase), two receptors frequently implicated in cancer progression.

The pharmacokinetic properties of Roblitinib have also been a focus of research. Its favorable solubility profile allows for efficient formulation into oral dosage forms, which is crucial for patient compliance and convenience. Additionally, its metabolic stability ensures prolonged half-life, enabling once-daily dosing regimens. These attributes make Roblitinib an attractive candidate for clinical translation.

In clinical trials, Roblitinib has demonstrated encouraging results in patients with advanced-stage cancers. Notably, it has shown promise in treating non-small cell lung cancer (NSCLC) where mutations in EGFR or ALK are present. The Phase II trials have reported significant tumor shrinkage and prolonged progression-free survival rates among patients receiving Roblitinib therapy. These findings have fueled interest in further exploring its efficacy across other cancer types.

Beyond oncology, Roblitinib is being investigated for its potential role in managing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. By modulating key inflammatory pathways, Roblitinib may offer a novel therapeutic strategy to mitigate disease progression. Preclinical studies have revealed its ability to suppress pro-inflammatory cytokine production, thereby alleviating symptoms associated with these conditions.

The synthesis and characterization of Roblitinib have been refined through cutting-edge chemical methodologies. Advanced techniques such as high-throughput screening and computational modeling have been instrumental in optimizing its molecular structure for enhanced potency and selectivity. These innovations underscore the interdisciplinary nature of modern drug discovery, where chemistry, biology, and pharmacology converge to develop next-generation therapeutics.

The future prospects of Roblitinib are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential use in combination therapies, where it may synergize with other agents to improve treatment outcomes. Furthermore, efforts are underway to develop novel derivatives with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, Roblitinib (CAS No. 1708971-55-4) represents a significant advancement in targeted therapy due to its potent inhibitory effects on key tyrosine kinases. Its well-characterized mechanism of action, favorable pharmacokinetic properties, and encouraging clinical results position it as a valuable asset in the fight against cancer and inflammatory diseases. As research continues to uncover new insights into disease biology, the therapeutic potential of Roblitinib is expected to expand further.